Cas no 2171635-29-1 (4-amino(trimethyl-1H-pyrazol-4-yl)methylpiperidin-4-ol)

• Product Name: 4-amino(trimethyl-1H-pyrazol-4-yl)methylpiperidin-4-ol
• CAS No: 2171635-29-1
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 6054558
• PubChem ID: 165786391
• Update Time: 2025-07-17

4-amino(trimethyl-1H-pyrazol-4-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino(trimethyl-1H-pyrazol-4-yl)methylpiperidin-4-ol
• 2171635-29-1
• 4-[amino(trimethyl-1H-pyrazol-4-yl)methyl]piperidin-4-ol
• EN300-1640016

• Inchi： 1S/C12H22N4O/c1-8-10(9(2)16(3)15-8)11(13)12(17)4-6-14-7-5-12/h11,14,17H,4-7,13H2,1-3H3
• InChI Key： NZRRKCGSHDATOW-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C(C1C(C)=NN(C)C=1C)N

Computed Properties

• Exact Mass: 238.17936134g/mol
• Monoisotopic Mass: 238.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-amino(trimethyl-1H-pyrazol-4-yl)methylpiperidin-4-ol

Comprehensive Analysis of 4-amino(trimethyl-1H-pyrazol-4-yl)methylpiperidin-4-ol (CAS No. 2171635-29-1): Properties, Applications, and Research Insights

The compound 4-amino(trimethyl-1H-pyrazol-4-yl)methylpiperidin-4-ol (CAS No. 2171635-29-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This heterocyclic molecule combines a piperidine core with a trimethylpyrazole moiety, creating a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capabilities and steric effects, which make it valuable for designing novel bioactive compounds.

In the context of current scientific trends, this compound aligns with the growing demand for nitrogen-rich heterocycles in medicinal chemistry. The 4-amino group and hydroxyl functionality present in the structure offer multiple sites for derivatization, enabling the creation of libraries of analogs for structure-activity relationship studies. Recent publications have highlighted its potential as a pharmacophore in kinase inhibitors and GPCR modulators, addressing popular research topics like targeted cancer therapies and neurological disorder treatments.

From a synthetic chemistry perspective, 2171635-29-1 exemplifies the importance of regioselective functionalization in pyrazole chemistry. Its trimethyl substitution pattern provides interesting steric constraints that can influence molecular recognition processes. This characteristic has made it a subject of computational studies investigating molecular docking and binding affinity predictions, which are hot topics in AI-assisted drug design. The compound's balanced lipophilicity and water solubility profile also make it attractive for formulation development.

The stability of 4-amino(trimethyl-1H-pyrazol-4-yl)methylpiperidin-4-ol under various pH conditions has been investigated in several recent studies, addressing common questions about compound storage and handling protocols. Analytical methods such as HPLC purity analysis and mass spectrometry characterization have been thoroughly documented, providing valuable references for quality control in research settings. These aspects are particularly relevant to researchers searching for bench-stable intermediates or building blocks for combinatorial chemistry.

Emerging applications of this compound include its use in developing fluorescent probes and molecular sensors, capitalizing on the electron-rich nature of the pyrazole ring. This connects with current interests in bioimaging technologies and diagnostic tools. The compound's potential in metal coordination chemistry is also being explored, with preliminary studies showing interesting complexation behavior with transition metals, a topic frequently searched in materials science circles.

From a commercial availability standpoint, CAS 2171635-29-1 has become more accessible in recent years, with multiple suppliers offering it as a research-grade chemical. This availability has facilitated its adoption in academic and industrial laboratories working on fragment-based drug discovery and lead optimization projects. The compound's scalable synthesis has been described in several patents, addressing practical concerns about process chemistry and cost-effective production.

In conclusion, 4-amino(trimethyl-1H-pyrazol-4-yl)methylpiperidin-4-ol represents an important addition to the toolbox of medicinal chemists and materials scientists. Its combination of structural novelty, synthetic accessibility, and diverse applicability ensures its continued relevance in cutting-edge research. As interest grows in privileged structures and multifunctional scaffolds, this compound is poised to play an increasingly significant role in addressing contemporary challenges in chemical biology and pharmaceutical development.